Cas no 1806823-33-5 (6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806823-33-5
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 4917206
• Update Time: 2025-05-24

6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H5BrF2N2O/c7-2-1-3(10)11-6(12)4(2)5(8)9/h1,5H,(H3,10,11,12)
• InChI Key： BWONZMXEEDTOAS-UHFFFAOYSA-N
• SMILES： BrC1C=C(N)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Additional information on 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine

Professional Introduction to Compound with CAS No. 1806823-33-5 and Product Name: 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine

The compound with CAS No. 1806823-33-5 and the product name 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyridine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

At the heart of this compound's appeal lies its molecular architecture, which includes several key functional groups: an amino group (-NH₂) at the 6-position, a bromo substituent (-Br) at the 4-position, a difluoromethyl group (-CF₂) at the 3-position, and a hydroxyl group (-OH) at the 2-position. These substituents not only contribute to the compound's unique electronic and steric properties but also open up numerous possibilities for further chemical modifications and biological evaluations.

The 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine structure is particularly intriguing because it combines elements that are frequently found in bioactive molecules. The pyridine ring itself is a well-established scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of multiple substituents enhances this interaction potential, making the compound a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The difluoromethyl group, in particular, is known for its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In the context of 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine, this group may play a crucial role in modulating the compound's interactions with biological targets, thereby influencing its therapeutic efficacy.

The bromo substituent at the 4-position of the pyridine ring adds another layer of complexity to the molecule. Bromine is often used in medicinal chemistry to introduce polarizability and electronic effects that can fine-tune the compound's pharmacological profile. Additionally, brominated compounds are frequently explored in oncology research due to their demonstrated activity against various cancer cell lines.

The hydroxyl group at the 2-position introduces hydrogen bonding capabilities, which can be critical for achieving optimal binding interactions within biological systems. Hydroxyl-containing compounds are known to exhibit favorable solubility properties, which can enhance their absorption and distribution within the body.

In terms of potential applications, 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine shows promise as a building block for the synthesis of more complex drug candidates. Its structural features make it amenable to further derivatization, allowing chemists to explore a wide range of possible modifications. These modifications could include additional functionalization at various positions on the pyridine ring or introduction of other heterocyclic moieties to enhance specific biological activities.

Current research in pharmaceutical chemistry increasingly emphasizes the use of computationally guided approaches to accelerate drug discovery processes. The structural features of 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine make it an ideal candidate for virtual screening and molecular docking studies. These computational techniques can help identify potential binding modes with target proteins and predict pharmacological outcomes, thereby streamlining the development of novel therapeutic agents.

Moreover, the compound's versatility extends to its synthetic accessibility. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to construct complex molecules efficiently. This aspect is particularly important in drug development pipelines, where rapid and scalable synthesis is often required.

The combination of these structural features has positioned 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine as a valuable asset in medicinal chemistry research. Its unique properties make it suitable for exploring new therapeutic avenues across various disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

In conclusion, 6-Amino-4-bromo-3-(difluoromethyl)-2-hydroxypyridine represents a significant contribution to the field of pharmaceutical chemistry. Its structural complexity and functional diversity offer numerous opportunities for further exploration and development. By leveraging its unique properties through advanced synthetic methods and computational approaches, researchers can harness its potential to create novel therapeutic agents that address unmet medical needs.